4-{[(Difluoromethyl)thio]methyl}benzoic acid

• IUPAC Name: 4-(difluoromethylsulfanylmethyl)benzoic acid
• InChI: InChI=1S/C9H8F2O2S/c10-9(11)14-5-6-1-3-7(4-2-6)8(12)13/h1-4,9H,5H2,(H,12,13)
• InChI Key: ZEUCHMOFBNVMSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC(F)F)C(=O)O
• Molecular Formula: C9H8F2O2S
• Molecular Weight: 218.22 g/mol

Description

“4-{[(Difluoromethyl)thio]methyl}benzoic acid” is a biochemical used for proteomics research. It has a molecular formula of C9H8F2O2S and a molecular weight of 218.22.

Molecular Structure Analysis

This compound contains 22 bonds in total: 14 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 hydroxyl group, and 1 sulfide.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C9H8F2O2S and a molecular weight of 218.22. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Chemical Synthesis and Modification

• Directed Lithiation of Benzoic Acids : Benzoic acids, including derivatives like 4-{[(Difluoromethyl)thio]methyl}benzoic acid, undergo lithiation. This process enables the introduction of various functionalities into the benzoic acid structure, facilitating the synthesis of diversely substituted benzoic acids with specific properties (Bennetau et al., 1995).

Analytical Chemistry Applications

• Gas Chromatography Analysis : Benzoic acids, including their derivatives, can be analyzed using gas chromatography with pyrolytic methylation techniques. This is useful for determining benzoic acid content in various products, including food and beverages (Pan et al., 2005).

Pharmacokinetics and Drug Development

• Pharmacokinetic Studies : Studies involving benzoic acid derivatives, similar to this compound, help in understanding their distribution and metabolism in biological systems. This information is crucial for drug development and determining the efficacy of pharmaceutical compounds (Xu et al., 2020).

Materials Science

• Polyaniline Doping : Benzoic acid derivatives are used as dopants in polyaniline, influencing the material's properties like conductivity. This has applications in developing advanced materials for various technological uses (Amarnath & Palaniappan, 2005).

Plant Growth and Stress Tolerance

• Inducing Stress Tolerance in Plants : Certain benzoic acid derivatives contribute to stress tolerance in plants. They can induce tolerance to heat, drought, and chilling stress, potentially enhancing agricultural productivity (Senaratna et al., 2004).

Environmental and Chemical Research

• Environmental Analysis and Chemical Study : Benzoic acid derivatives are examined for their thermodynamic properties, which are crucial for understanding their behavior in environmental contexts and in various chemical processes (Zherikova & Verevkin, 2019).

• Spectroscopy and Molecular Structure Analysis : Studies involving the vibrational spectra of benzoic acid derivatives, including this compound, can be crucial in identifying and analyzing materials, particularly in the development of new spectroscopic methods (Wenfeng, 2004).

Mechanism of Action

The mechanism of action of “4-{[(Difluoromethyl)thio]methyl}benzoic acid” is not clear from the available information. It’s often used in proteomics research, but the specific biochemical interactions are not specified.

Future Directions

The future directions of “4-{[(Difluoromethyl)thio]methyl}benzoic acid” are not clear from the available information. Its use in proteomics research suggests it may have applications in the study of proteins and their functions.